methyl 2-[(2-chloro-6-fluorobenzoyl)amino]-5-isopropyl-3-thiophenecarboxylate

• IUPAC Name: methyl 2-[(2-chloro-6-fluorobenzoyl)amino]-5-propan-2-ylthiophene-3-carboxylate
• InChI: InChI=1S/C16H15ClFNO3S/c1-8(2)12-7-9(16(21)22-3)15(23-12)19-14(20)13-10(17)5-4-6-11(13)18/h4-8H,1-3H3,(H,19,20)
• InChI Key: TZQMKQOCUGMLNT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(S1)NC(=O)C2=C(C=CC=C2Cl)F)C(=O)OC
• Molecular Formula: C16H15ClFNO3S
• Molecular Weight: 355.8 g/mol

Description

Methyl 2-[(2-chloro-6-fluorobenzoyl)amino]-5-isopropyl-3-thiophenecarboxylate, also known as CF3I, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 2-[(2-chloro-6-fluorobenzoyl)amino]-5-isopropyl-3-thiophenecarboxylate is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in various biological processes. This compound has been shown to inhibit the growth of several bacterial and fungal species by disrupting their cell membranes and interfering with their metabolic pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and is generally considered safe for use in laboratory experiments. However, its long-term effects on human health and the environment are not yet fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of methyl 2-[(2-chloro-6-fluorobenzoyl)amino]-5-isopropyl-3-thiophenecarboxylate is its versatility, as it can be used in a wide range of laboratory experiments. Its low toxicity profile and ease of synthesis also make it an attractive candidate for use in various applications. However, its limited solubility in water and some organic solvents can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on methyl 2-[(2-chloro-6-fluorobenzoyl)amino]-5-isopropyl-3-thiophenecarboxylate, including the development of new antibiotics and antifungal agents, the investigation of its potential as a plant disease control agent, and the synthesis of new materials with interesting properties. Furthermore, more research is needed to fully understand the mechanism of action of this compound and its long-term effects on human health and the environment.
In conclusion, this compound is a chemical compound with significant potential for use in various fields, including medicine, agriculture, and material science. Its versatility, low toxicity profile, and ease of synthesis make it an attractive candidate for use in laboratory experiments. Future research on this compound will continue to shed light on its potential applications and benefits.

Synthesis Methods

The synthesis of methyl 2-[(2-chloro-6-fluorobenzoyl)amino]-5-isopropyl-3-thiophenecarboxylate involves the reaction of 2-chloro-6-fluorobenzoic acid with isopropylamine, followed by the addition of thionyl chloride and methanol. The resulting product is a white crystalline powder with a melting point of 91-93°C.

Scientific Research Applications

Methyl 2-[(2-chloro-6-fluorobenzoyl)amino]-5-isopropyl-3-thiophenecarboxylate has been studied extensively for its potential application in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to exhibit antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics and antifungal agents. In agriculture, this compound has been investigated for its ability to control plant diseases caused by fungi and bacteria. In material science, this compound has been used as a building block for the synthesis of new materials with interesting properties.